![molecular formula C8H18ClNO B2384910 cis-3-(Dimethylamino)cyclohexanol hydrochloride CAS No. 2089310-95-0](/img/structure/B2384910.png)
cis-3-(Dimethylamino)cyclohexanol hydrochloride
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Overview
Description
“Cis-3-(Dimethylamino)cyclohexanol hydrochloride” is a chemical compound with the CAS Number: 2089310-95-0 . Its molecular weight is 179.69 . The IUPAC name of this compound is (1R,3S)-3-(dimethylamino)cyclohexan-1-ol hydrochloride . It is a solid substance .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H17NO.ClH/c1-9(2)7-4-3-5-8(10)6-7;/h7-8,10H,3-6H2,1-2H3;1H/t7-,8+;/m0./s1 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a solid substance . It should be stored at room temperature in an inert atmosphere .Scientific Research Applications
Respiratory Effects : A study compared the respiratory effects of cis-3-(Dimethylamino)cyclohexanol Hydrochloride (WY-15,705) to those of pentazocine in humans. WY-15,705 was found to be more potent in terms of respiratory depressant effects (Wüest, 1979).
Metabolism in Organisms : Research on the metabolism of cyclohexylamine in rats, rabbits, guinea pigs, and humans revealed that the amine is largely excreted unchanged, with only a small percentage being metabolized. The study indicates varied metabolism pathways in different species (Renwick & Williams, 1972).
Antidepressant Biochemical Profile : The compound exhibited a neurochemical profile predictive of antidepressant activity. It inhibited rat brain imipramine receptor binding and synaptosomal monoamine uptake, without inhibiting monoamine oxidase, and was devoid of the side-effects common to tricyclic therapy (Muth et al., 1986).
Synthesis Improvement : A study focused on improving the synthesis process of tramadol hydrochloride, which involves the use of this compound as an intermediate. The new method aimed at avoiding the use of dioxane and enhancing the product's quality (Tong-fu, 2008).
Preparation and Properties : Research described the preparation and properties of stereoisomeric 2-dimethylamino-cyclohexanyl acetates and benzilates, including insights into their chemical behavior and potential applications (Adank & Stoll, 1959).
Equilibria in Cyclotriphosphazenes : A study examined the cis and trans isomers of non-geminal chloro (dimethylamino) cyclotriphosphazenes, providing valuable information about the equilibria and isomerization in these compounds (Friedman et al., 1981).
Synthesis of Spiro Compounds : Research involved synthesizing 4-(Dimethylamino)- and 4-(methylamino)-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] derivatives, exploring their potential as central nervous system agents and antidepressants (Martin et al., 1981).
Crystallographic Analysis of Venlafaxine : Venlafaxine, which is structurally related to this compound, was characterized, revealing insights into its conformational features, potentially useful for designing similar compounds (Tessler & Goldberg, 2004).
Safety and Hazards
Properties
IUPAC Name |
(1S,3R)-3-(dimethylamino)cyclohexan-1-ol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO.ClH/c1-9(2)7-4-3-5-8(10)6-7;/h7-8,10H,3-6H2,1-2H3;1H/t7-,8+;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBQMFGCEHCJMHL-WLYNEOFISA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCCC(C1)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)[C@@H]1CCC[C@@H](C1)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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